Cas no 175136-74-0 (3-(2-Chloro-6-fluorobenzyl)pentane-2,4-dione)

• Product Name: 3-(2-Chloro-6-fluorobenzyl)pentane-2,4-dione
• CAS No: 175136-74-0
• MF: C₁₂H₁₂ClFO₂
• MW: 242.673886299133
• MDL: MFCD00052427
• CID: 111824
• PubChem ID: 1480863
• Update Time: 2025-05-20

3-(2-Chloro-6-fluorobenzyl)pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-6-fluorobenzyl)pentane-2,4-dione
• 2,4-Pentanedione,3-[(2-chloro-6-fluorophenyl)methyl]-
• 3-[(2-chloro-6-fluorophenyl)methyl]pentane-2,4-dione
• 3-(2-CHLORO-6-FLUOROBENZYL)-2,4-PENTANEDIONE
• FT-0613536
• AKOS005096340
• 6M-724
• DTXSID00363208
• MFCD00052427
• 3-(2-Chloro-6-fluorobenzyl)pentane-2,4-dione 97%
• 175136-74-0
• 3-(2-Chloro-6-fluorobenzyl)pentane-2,4-dione97%

• MDL： MFCD00052427
• Inchi： 1S/C12H12ClFO2/c1-7(15)9(8(2)16)6-10-11(13)4-3-5-12(10)14/h3-5,9H,6H2,1-2H3
• InChI Key： FTRLVIOOYBLOFY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(C(C)=O)C(C)=O)F

Computed Properties

• Exact Mass: 242.05106
• Monoisotopic Mass: 242.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.219
• Melting Point: 40-42°C
• Boiling Point: 312.2°Cat760mmHg
• Flash Point: 142.6°C
• PSA: 34.14

3-(2-Chloro-6-fluorobenzyl)pentane-2,4-dione Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2-Chloro-6-fluorobenzyl)pentane-2,4-dione

3-(2-Chloro-6-fluorobenzyl)pentane-2,4-dione: A Comprehensive Overview

The compound 3-(2-Chloro-6-fluorobenzyl)pentane-2,4-dione (CAS No. 175136-74-0) is a versatile and intriguing molecule with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential in drug design, catalysis, and advanced materials development. Recent studies have further elucidated its properties, making it a subject of interest for both academic and industrial researchers.

3-(2-Chloro-6-fluorobenzyl)pentane-2,4-dione is a derivative of pentane-2,4-dione, a well-known diketone with two ketone groups at positions 2 and 4. The substitution at position 3 with a chloro-fluoro benzyl group introduces unique electronic and steric effects. This substitution pattern not only enhances the compound's stability but also imparts novel reactivity, making it a valuable building block in organic synthesis.

Recent research has focused on the synthesis and characterization of 3-(2-Chloro-6-fluorobenzyl)pentane-2,4-dione. For instance, studies have explored its use as a precursor in the synthesis of bioactive molecules. Its ability to undergo various condensation reactions has been leveraged to construct complex molecular frameworks with potential pharmacological activity. Additionally, the compound's role in catalytic processes has been investigated, highlighting its potential as a catalyst in asymmetric synthesis.

The structural features of 3-(2-Chloro-6-fluorobenzyl)pentane-2,4-dione make it an ideal candidate for applications in materials science. Its rigid structure and conjugated system contribute to its optical properties, which have been studied for use in optoelectronic devices. Recent advancements in computational chemistry have allowed researchers to predict the electronic properties of this compound with high accuracy, further aiding its application in material design.

In terms of synthesis, 3-(2-Chloro-6-fluorobenzyl)pentane-2,4-dione can be prepared through a variety of methods. One common approach involves the condensation of pentane-2,4-dione with substituted benzaldehyde derivatives under specific reaction conditions. The optimization of these conditions has been a focus of recent studies, leading to improved yields and purity levels.

The safety and handling of 3-(2-Chloro-6-fluorobenzyl)pentane-2,4-dione are critical considerations due to its chemical nature. While it is not classified as a hazardous material under standard conditions, proper precautions should be taken during handling and storage to ensure compliance with safety regulations.

In conclusion, 3-(2-Chloro-6-fluorobenzyl)pentane-2,4-dione (CAS No. 175136-74-0) is a multifaceted compound with promising applications across diverse fields. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in modern chemical science.